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Compound of Interest

Compound Name: Itraconazole, (S)-(-)-

Cat. No.: B13580542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of various analytical methods for the quantification

of (S)-(-)-Itraconazole, a triazole antifungal agent. The selection of an appropriate analytical

method is crucial for pharmacokinetic studies, therapeutic drug monitoring, and quality control

of pharmaceutical formulations. This document outlines the performance of commonly

employed techniques, including High-Performance Liquid Chromatography with Ultraviolet

detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS), supported by experimental data from published studies.

Methodology Comparison
The quantification of (S)-(-)-Itraconazole is predominantly achieved through HPLC-UV and LC-

MS/MS methods. While HPLC-UV is a robust and cost-effective technique suitable for quality

control of bulk drugs and formulations, LC-MS/MS offers superior sensitivity and selectivity,

making it the preferred method for bioanalytical applications where low concentrations in

complex matrices like plasma are expected.[1][2]

A summary of the performance characteristics of different analytical methods is presented

below.

Table 1: Comparison of HPLC-UV Methods for (S)-(-)-Itraconazole Quantification
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Parameter Method 1 Method 2 Method 3

Mobile Phase

Acetonitrile:Double

Distilled Water (90:10

v/v)

Methanol:0.1%

Hydrochloric acid

(99:1 v/v)[3]

Acetonitrile:0.1% w/v

Acetic Acid (50:50 v/v)

[4]

Column
HiQSil C18-HS (250 x

4.6 mm)

Enable C18G (150

mm × 4.6 mm, 5 µm)

[3]

Enable C-18G (250 ×

4.6 mm, 5µm)[4]

Flow Rate 1.0 ml/min 1.0 mL/min[3] 1.0 ml/min[4]

Detection (UV) 263 nm 264 nm[3] 264 nm[4]

Retention Time 7.75 minutes Not Specified 3.7 min[4]

Linearity Range 5-60 µg/ml 200 – 600 µg/ml[3] 10-60 µg/ml[4]

Correlation Coefficient

(r²)
0.991 0.999[3] 0.996[4]

LOD 0.3356 µg/ml Not Specified Not Specified

LOQ 1.1657 µg/ml Not Specified Not Specified

Accuracy (%

Recovery)
Not Specified 98–102%[3] Not Specified

Precision (%RSD) Not Specified < 2%[3] Not Specified

Table 2: Comparison of LC-MS/MS Methods for (S)-(-)-Itraconazole Quantification
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Parameter Method 1 Method 2 Method 3

Sample Type Human Plasma Human Plasma Human Plasma

Extraction Method

Protein Precipitation

with Methyl t-butyl

ether[1]

Protein

Precipitation[5]

Protein Precipitation

with Acetonitrile[6]

Chromatography HPLC[1]
LCMS-8050 Triple

Quadrupole[5]
UPLC[7]

Column Not Specified Shim-pack GIS[5]

Agilent Zorbax SB-

C18, 2.1×50mm, 3.5

µm[7]

Mobile Phase Not Specified
Reverse-phase

mode[5]

A: 10 mM ammonium

formate in water with

1% formic acid; B:

0.1% formic acid in

acetonitrile[7]

Flow Rate Not Specified Not Specified 0.500 mL/min[7]

Ionization Mode ESI Positive[1] ESI Positive[5] Not Specified

MRM Transition (m/z) 705.3 → 392.4[1] Not Specified Not Specified

Retention Time 0.9 min[1] Not Specified Not Specified

Linearity Range 1-500 ng/mL[1]
10-1000 µg/mL (in

plasma)
1–250 ng/mL[7]

Correlation Coefficient

(r²)
> 0.9952[1] > 0.999[5] Not Specified

LLOQ 1 ng/mL[1] Not Specified 1 ng/mL[7]

Accuracy

95.6-108.2% (Intra-

day), 86.6-117.5%

(Inter-day)[1]

100 ± 10%[5] Not Specified

Precision (%CV)
< 13.7% (Intra-day), <

10.9% (Inter-day)[1]
< 15%[5] Not Specified
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Experimental Protocols
HPLC-UV Method for Bulk and Marketed Formulation[2]

Standard Stock Solution Preparation: 100 mg of Itraconazole was accurately weighed and

transferred into a 100 ml volumetric flask, and the volume was made up to 100 ml with

methanol.

Working Solution Preparation: 1 ml from the stock solution was pipetted out and transferred

to a 10 ml volumetric flask, and the volume was made up with the mobile phase.

Chromatographic Conditions:

Mobile Phase: Acetonitrile and double distilled water in a ratio of 90:10 v/v.

Column: HiQSil C18-HS (250 × 4.6 mm).

Flow Rate: 1.0 ml/min.

Detection: UV detector set at 263 nm.

LC-MS/MS Method for Quantification in Human
Plasma[1]

Sample Preparation: Simple protein precipitation with methyl t-butyl ether.

Chromatographic Conditions:

Instrument: Liquid chromatography/electrospray ionization tandem mass spectrometric

method (LC/ESI-MS/MS).

Ionization Mode: Electrospray ionization (ESI) with positive ion mode.

MS/MS Transition: m/z 705.3 → 392.4 for itraconazole.

Validation: The method was validated for linearity, precision, and accuracy.

High-Speed LC-MS/MS Analysis in Plasma[6]
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Sample Pretreatment: Deproteinization of plasma samples. An internal standard

(itraconazole-d3) was added, followed by dilution of the deproteinized supernatant.

Chromatographic Conditions:

Instrument: LCMS-8050 high-sensitivity triple quadrupole mass spectrometer.

Column: Shim-pack GIS column.

Separation Mode: Reverse-phase.

Ionization: Electrospray ionization (ESI) in positive ion mode.

Measurement: Multiple Reaction Monitoring (MRM).

Workflow for Analytical Method Validation
The following diagram illustrates a typical workflow for the validation of an analytical method,

ensuring its suitability for its intended purpose. This process is guided by ICH guidelines.
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Caption: General workflow for analytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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